Cas no 85851-78-1 (1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-(6-methyloctyl) ester)
85851-78-1 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-(6-methyloctyl) ester
CAS No:85851-78-1
MF:C26H42O4
MW:418.609288692474
CID:724754
Update Time:2026-04-29
1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-(6-methyloctyl) ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-(6-methyloctyl) ester
- 2-O-(4-methyloctyl) 1-O-(6-methyloctyl) benzene-1,2-dicarboxylate
- 4-methyloctyl 6-methyloctyl phthalate
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Computed Properties
- Exact Mass: 418.30831
- Monoisotopic Mass: 418.30831
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 18
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 52.6
Experimental Properties
- Density: 0.973
- Boiling Point: 405.7°C at 760 mmHg
- Flash Point: 216.3°C
- Refractive Index: 1.487
1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-(6-methyloctyl) ester Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
85851-78-1 (1,2-Benzenedicarboxylicacid, 1-(4-methyloctyl) 2-(6-methyloctyl) ester) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 131-18-0(1,2-dipentyl benzene-1,2-dicarboxylate)
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 6422-86-2(Dioctyl Terepthalate)
- 27554-26-3(Diisooctyl phthalate)
- 94-46-2(Isopentyl benzoate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
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